Cas no 1396557-92-8 (2-(4-chlorophenoxy)-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)acetamide
• CAS No: 1396557-92-8
• MF: C₁₆H₁₄ClN₃O₂
• MW: 315.754262447357
• CID: 5750267
• PubChem ID: 71790707
• Update Time: 2025-06-08

2-(4-chlorophenoxy)-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide
• AKOS024540571
• 1396557-92-8
• 2-(4-chlorophenoxy)-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)acetamide
• VU0538164-1
• F6230-0151

• Inchi： 1S/C16H14ClN3O2/c17-13-4-6-14(7-5-13)22-11-16(21)18-9-12-10-19-20-8-2-1-3-15(12)20/h1-8,10H,9,11H2,(H,18,21)
• InChI Key： UAGFBEXEPFTQQQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NCC1C=NN2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 315.0774544g/mol
• Monoisotopic Mass: 315.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.6Ų

Additional information on 2-(4-chlorophenoxy)-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)acetamide

2-(4-Chlorophenoxy)-N-({Pyrazolo[1,5-a]Pyridin-3-Yl}Methyl)Acetamide (CAS 1396557-92-8): A Comprehensive Overview

In the realm of pharmaceutical and agrochemical research, 2-(4-chlorophenoxy)-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)acetamide (CAS 1396557-92-8) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazolo[1,5-a]pyridine core and chlorophenoxy side chain, is being explored for its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The pyrazolo[1,5-a]pyridine scaffold, a key feature of this compound, is a privileged structure in medicinal chemistry. It is frequently employed in the design of kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds. The incorporation of a 4-chlorophenoxy moiety further augments its biological activity, making it a promising candidate for addressing drug-resistant infections and chronic inflammatory diseases, topics that dominate current biomedical discussions.

From an agrochemical perspective, 2-(4-chlorophenoxy)-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)acetamide is being investigated for its potential as a plant growth regulator or pesticide. With the global push toward sustainable agriculture, this compound’s ability to modulate plant physiology without causing environmental harm aligns with the demand for eco-friendly solutions. Its mechanism of action, possibly involving interference with hormonal pathways in plants, is a hot topic among agronomists.

Synthetic accessibility is another advantage of this compound. The acetamide linkage and pyrazolo[1,5-a]pyridine core can be efficiently constructed using modern organic synthesis techniques, such as cross-coupling reactions and microwave-assisted synthesis. These methods are frequently searched by chemists seeking to optimize reaction yields and reduce waste, reflecting the growing emphasis on green chemistry.

In drug development, the ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile of 2-(4-chlorophenoxy)-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)acetamide is under scrutiny. Preliminary studies suggest favorable pharmacokinetic properties, but further in vivo validation is needed. This aligns with the pharmaceutical industry’s focus on translational research, bridging the gap between lab discoveries and clinical applications.

The compound’s CAS number 1396557-92-8 serves as a critical identifier for researchers sourcing it from chemical databases. Given the rise of AI-driven drug discovery, accurate CAS numbers are essential for machine learning algorithms to predict compound interactions and optimize molecular designs. This highlights the intersection of traditional chemistry and cutting-edge technology.

In summary, 2-(4-chlorophenoxy)-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)acetamide represents a multifaceted tool for scientists tackling challenges in healthcare and agriculture. Its structural elegance, combined with its potential applications, makes it a standout subject in contemporary research. As investigations progress, this compound may well become a cornerstone in the development of next-generation therapeutics and agrochemicals.